Cas no 79573-95-8 (Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-)

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)- structure
79573-95-8 structure
Product Name:Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-
CAS No:79573-95-8
MF:C11H16O3S
MW:228.307942390442
CID:532626
PubChem ID:12721563
Update Time:2025-04-19

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfonyl)-
    • 4-tert-butyl-2-methylsulfonylphenol
    • 4-tert-Butyl-2-(methanesulfonyl)phenol
    • MFCD30012850
    • 79573-95-8
    • MYCYMXAOGFIAHO-UHFFFAOYSA-N
    • SCHEMBL10334279
    • 2-methylsulfonyl-4-(1,1-dimethylethyl)phenol
    • 4-(tert-butyl)-2-(methylsulfonyl)phenol
    • DTXSID50508066
    • AKOS022656709
    • 4-(1,1-dimethylethyl)-2-methylsulfonylphenol
    • Inchi: 1S/C11H16O3S/c1-11(2,3)8-5-6-9(12)10(7-8)15(4,13)14/h5-7,12H,1-4H3
    • InChI Key: MYCYMXAOGFIAHO-UHFFFAOYSA-N
    • SMILES: S(C)(C1=C(C=CC(=C1)C(C)(C)C)O)(=O)=O

Computed Properties

  • Exact Mass: 228.08201554g/mol
  • Monoisotopic Mass: 228.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62.8Ų
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